Cas no 1493737-08-8 (tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate)
1493737-08-8 structure
Product Name:tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate
CAS No:1493737-08-8
MF:C9H14N2O3
MW:198.219062328339
MDL:MFCD21644405
CID:4602257
PubChem ID:73977812
Update Time:2024-11-04
tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-cyano-3-hydroxyazetidine-1-carboxylate
- 1-Boc-3-hydroxyazetidine-3-carbonitrile
- 1-Boc-3-cyano-3-hydroxyazetidine
- NE20171
- FCH5103542
- SY192138
- t-Butyl 3-cyano-3-hydroxyazetidine-1-carboxylate
- tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate
- P17688
- SCHEMBL18535153
- BS-12430
- EN300-69915
- CS-0048306
- MFCD21644405
- tert-butyl3-cyano-3-hydroxyazetidine-1-carboxylate
- 1493737-08-8
- AKOS017354634
-
- MDL: MFCD21644405
- Inchi: 1S/C9H14N2O3/c1-8(2,3)14-7(12)11-5-9(13,4-10)6-11/h13H,5-6H2,1-3H3
- InChI Key: ORIZOARFGLMZHN-UHFFFAOYSA-N
- SMILES: OC1(C#N)CN(C(=O)OC(C)(C)C)C1
Computed Properties
- Exact Mass: 198.10044231g/mol
- Monoisotopic Mass: 198.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.6
- XLogP3: -0.2
tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QS292-1g |
tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate |
1493737-08-8 | 98% | 1g |
1442.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QS292-50mg |
tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate |
1493737-08-8 | 98% | 50mg |
186.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QS292-200mg |
tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate |
1493737-08-8 | 98% | 200mg |
417.0CNY | 2021-07-17 | |
| abcr | AB511858-250 mg |
t-Butyl 3-cyano-3-hydroxyazetidine-1-carboxylate; . |
1493737-08-8 | 250MG |
€188.00 | 2022-03-01 | ||
| abcr | AB511858-1 g |
t-Butyl 3-cyano-3-hydroxyazetidine-1-carboxylate; . |
1493737-08-8 | 1g |
€243.60 | 2023-06-14 | ||
| Chemenu | CM460092-250mg |
tert-butyl 3-cyano-3-hydroxyazetidine-1-carboxylate |
1493737-08-8 | 95%+ | 250mg |
$53 | 2023-02-02 | |
| Chemenu | CM460092-1g |
tert-butyl 3-cyano-3-hydroxyazetidine-1-carboxylate |
1493737-08-8 | 95%+ | 1g |
$102 | 2023-02-02 | |
| Chemenu | CM460092-5g |
tert-butyl 3-cyano-3-hydroxyazetidine-1-carboxylate |
1493737-08-8 | 95%+ | 5g |
$363 | 2023-02-02 | |
| Chemenu | CM460092-25g |
tert-butyl 3-cyano-3-hydroxyazetidine-1-carboxylate |
1493737-08-8 | 95%+ | 25g |
$1249 | 2022-09-02 | |
| Chemenu | CM460092-100g |
tert-butyl 3-cyano-3-hydroxyazetidine-1-carboxylate |
1493737-08-8 | 95%+ | 100g |
$3089 | 2022-09-02 |
tert-butyl 3-cyano-3-hydroxy-azetidine-1-carboxylate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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